Cas no 102974-82-3 (1,6-Hexanediamine,N1,N6-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-)

• Product Name: 1,6-Hexanediamine,N1,N6-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-
• CAS No: 102974-82-3
• MF: C₃₄H₅₈N₄O₂
• MW: 554.849929332733
• CID: 174324
• PubChem ID: 128222
• Update Time: 2025-04-19

1,6-Hexanediamine,N1,N6-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediamine,N1,N6-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-
• CM 178-78
• N,N'-bis[6-[(2-methoxyphenyl)methylamino]hexyl]hexane-1,6-diamine
• CM-178-78
• N,N'-Bis-(6-((2-methoxybenzyl)amino)hexyl)-1,6-hexanediamine tetrahydrochloride
• N~1~,N~1~'-hexane-1,6-diylbis[N~6~-(2-methoxybenzyl)hexane-1,6-diamine]
• BDBM50422272
• CHEMBL302179
• DTXSID70145598
• 102974-82-3

• Inchi： 1S/C34H58N4O2/c1-39-33-21-11-9-19-31(33)29-37-27-17-7-5-15-25-35-23-13-3-4-14-24-36-26-16-6-8-18-28-38-30-32-20-10-12-22-34(32)40-2/h9-12,19-22,35-38H,3-8,13-18,23-30H2,1-2H3
• InChI Key： BNMMMFMJYKFYRQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNCCCCCCNCCCCCCNCCCCCCNCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 554.45634
• Monoisotopic Mass: 554.456
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 27
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 0.984
• Boiling Point: 662.5°Cat760mmHg
• Flash Point: 305.4°C
• Refractive Index: 1.52
• PSA: 66.58
• LogP: 8.00720